Cas no 1824306-00-4 (4-[(oxiran-2-yl)methyl]pyridine)

• Product Name: 4-[(oxiran-2-yl)methyl]pyridine
• CAS No: 1824306-00-4
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 5103718
• PubChem ID: 129983849
• Update Time: 2025-08-04

4-[(oxiran-2-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(oxiran-2-ylmethyl)pyridine
• 4-[(oxiran-2-yl)methyl]pyridine

• Inchi： 1S/C8H9NO/c1-3-9-4-2-7(1)5-8-6-10-8/h1-4,8H,5-6H2
• InChI Key： YCKMLMJPPCOSLP-UHFFFAOYSA-N
• SMILES： C1N=CC=C(CC2CO2)C=1

Additional information on 4-[(oxiran-2-yl)methyl]pyridine

Research Briefing on 4-[(oxiran-2-yl)methyl]pyridine (CAS: 1824306-00-4) in Chemical Biology and Pharmaceutical Applications

The compound 4-[(oxiran-2-yl)methyl]pyridine (CAS: 1824306-00-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide-functionalized pyridine derivative serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of covalent inhibitors and targeted drug delivery systems. Recent studies have explored its reactivity profile, pharmacokinetic properties, and applications in medicinal chemistry, positioning it as a promising candidate for further investigation.

One of the key areas of research involving 4-[(oxiran-2-yl)methyl]pyridine focuses on its role as a covalent modifier of biological targets. The epoxide moiety in its structure enables selective and irreversible binding to nucleophilic residues (e.g., cysteine) in target proteins, making it valuable for designing covalent inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its application in developing kinase inhibitors with enhanced selectivity and prolonged target engagement. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity while minimizing off-target effects.

In addition to its use in covalent inhibition, 4-[(oxiran-2-yl)methyl]pyridine has been investigated for its potential in prodrug design and drug delivery. Its ability to undergo ring-opening reactions under physiological conditions allows for controlled release of active pharmaceutical ingredients (APIs). A recent ACS Chemical Biology publication highlighted its incorporation into antibody-drug conjugates (ADCs), where it served as a linker to improve payload stability and release kinetics. The study reported a 40% increase in tumor-specific drug accumulation compared to traditional linkers, underscoring its translational potential.

From a synthetic chemistry perspective, advances in the scalable production of 4-[(oxiran-2-yl)methyl]pyridine have been achieved through catalytic asymmetric epoxidation methods. A 2022 Organic Process Research & Development paper described a cost-effective, enantioselective synthesis route with >90% yield and 98% ee, addressing previous challenges in large-scale manufacturing. This development is critical for supporting preclinical and clinical studies of derivatives based on this scaffold.

Ongoing research is exploring the compound's applications beyond oncology, including its use in neurodegenerative disease therapeutics and antimicrobial agents. Preliminary data presented at the 2023 International Chemical Biology Society conference suggested its utility in targeting tau protein aggregation in Alzheimer's models. However, further optimization of blood-brain barrier penetration remains a challenge for CNS applications.

In conclusion, 4-[(oxiran-2-yl)methyl]pyridine (CAS: 1824306-00-4) represents a multifunctional building block with expanding applications in drug discovery. Current research directions include improving its selectivity profiles, developing novel derivatives with enhanced pharmacokinetic properties, and exploring innovative formulation strategies. The compound's unique chemical features continue to inspire new therapeutic approaches across multiple disease areas.